Cas no 897455-87-7 (4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide)

• Product Name: 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide
• CAS No: 897455-87-7
• MF: C₁₈H₁₅BrFN₃OS
• MW: 420.298605203629
• CID: 5480499
• Update Time: 2025-11-01

4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-N-[2-[[5-(4-fluorophenyl)-1H-imidazol-2-yl]thio]ethyl]-
• 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

• Inchi： 1S/C18H15BrFN3OS/c19-14-5-1-13(2-6-14)17(24)21-9-10-25-18-22-11-16(23-18)12-3-7-15(20)8-4-12/h1-8,11H,9-10H2,(H,21,24)(H,22,23)
• InChI Key： DBKGJUIWSQEUHA-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(F)C=C2)=CN=1)(=O)C1=CC=C(Br)C=C1

Additional information on 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

4-Bromo-N-(2-{5-(4-Fluorophenyl)-1H-Imidazol-2-ylsulfanyl}ethyl)benzamide (CAS No. 897455-87-7): A Comprehensive Overview

4-Bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS No. 897455-87-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as imidazoles, which are characterized by their five-membered ring structure containing two nitrogen atoms. The presence of a bromine atom and a fluorine-substituted phenyl group in its structure imparts unique chemical and biological properties, making it an intriguing candidate for various research and development activities.

The synthesis of 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide involves several steps, including the formation of the imidazole ring, the introduction of the bromine and fluorine substituents, and the final coupling reaction to form the amide bond. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings.

In terms of its biological activity, 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide has been studied for its potential as a ligand for various receptors and enzymes. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which play crucial roles in signal transduction pathways. Studies have shown that this compound can modulate the activity of specific GPCRs, potentially leading to therapeutic benefits in conditions such as cardiovascular diseases, neurological disorders, and cancer.

Moreover, the compound's ability to cross the blood-brain barrier has been investigated, highlighting its potential for treating central nervous system (CNS) disorders. Preclinical studies have demonstrated that 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide exhibits promising neuroprotective effects, suggesting its utility in managing neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide have also been extensively studied. Its solubility, stability, and metabolic profile are critical factors that influence its bioavailability and efficacy. Research has shown that this compound has favorable pharmacokinetic characteristics, making it suitable for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide. Early results from phase I trials have indicated that the compound is well-tolerated by patients, with minimal adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.

In addition to its therapeutic potential, 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide has also been explored for its use as a research tool. Its ability to selectively bind to specific targets makes it valuable for investigating molecular mechanisms underlying various diseases. This has led to its application in high-throughput screening assays and other biochemical studies.

The future prospects for 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity. Additionally, efforts are being made to develop prodrugs or formulations that improve its delivery and reduce side effects.

In conclusion, 4-bromo-N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS No. 897455-87-7) is a multifaceted compound with significant potential in both therapeutic applications and research settings. Its unique chemical structure and biological properties make it an exciting area of study for scientists and researchers worldwide.